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Compound of Interest |

2,5-Dibromo-4-
Compound Name: , ,
(trifluoromethyl)thiazole

CAS No.: 79257-58-2

Cat. No.: B2546801

. J

Focus Compounds: 2,4-Dibromothiazole (CAS: 4175-77-3) & 2,5-Dibromothiazole (CAS: 4175-
78-4)

Executive Summary & Chemical Utility

Dibromothiazoles are critical halogenated heterocyclic building blocks used extensively in the
synthesis of fungicides, pharmaceuticals (e.g., SMN protein modulators), and liquid crystals.[1]
Their utility stems from the differential reactivity of the bromine atoms: the C-2 position is highly
activated for Nucleophilic Aromatic Substitution (

), while the C-4/C-5 positions typically undergo metal-halogen exchange or cross-coupling
(Suzuki/Stille).

The Safety Paradox: While often categorized generically as "Irritants,” specific isomers
(particularly 2,5-dibromothiazole) can exhibit Acute Toxicity (Category 3) profiles. This guide
adopts a "Worst-Case Conservative" approach, treating the class as potential alkylating agents
due to their electrophilic nature.

Hazard Identification & Toxicology (The "Why")
Comparative GHS Classification
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The following data synthesizes regulatory filings from ECHA and major suppliers (Sigma-
Aldrich, Thermo Fisher). Note the escalation in hazard for the 2,5-isomer.

Hazard Class 2,4-Dibromothiazole 2,5-Dibromothiazole
Acute Oral Toxicity Cat 4 (Harmful) Cat 3 (Toxic)

Acute Dermal Toxicity Cat 4 (Harmful) Cat 3 (Toxic)

Skin Corrosion/Irritation Cat 2 (Irritant) Cat 2 (Irritant)

Eye Damage/Irritation Cat 1 (Serious Damage) Cat 2A (Irritant)

STOT - Single Exposure Cat 3 (Respiratory) Cat 3 (Respiratory)

Mechanistic Toxicology (SAR Analysis)
The toxicity of dibromothiazoles is not random; it is structurally determined.

e The C-2 Electrophile: The bromine at position 2 is flanked by both the sulfur and the nitrogen
of the thiazole ring. This makes the C-2 carbon highly electron-deficient.

 Biological Interaction: Upon contact with skin or mucous membranes, the C-2 position can
undergo

with biological nucleophiles (e.g., cysteine residues in proteins). This covalent modification is
the likely driver for Skin Sensitization and Serious Eye Damage.

» Metabolic Fate: Halogenated thiazoles can be metabolized via ring opening, potentially
releasing reactive sulfur species or bromide ions, contributing to systemic toxicity.

Critical Handling Protocols
Engineering Controls & Ventilation

Standard: All handling of solid dibromothiazoles must occur inside a certified chemical fume
hood. Causality: These compounds are solids with low melting points (40-80°C). Friction
during weighing or heat from reaction exotherms can easily generate sublimed vapors or dusts
that are potent respiratory irritants (STOT SE 3).
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Personal Protective Equipment (PPE) Matrix

Do not rely on standard latex gloves. The lipophilic nature of halogenated heterocycles
facilitates permeation.

Body Part Recommended Protection Rationale

4 mil minimum thickness.
Hands (Primary) Nitrile (Double Gloved) Change immediately upon
splash.

Required for handling
Hands (High Risk) Silver Shield / Laminate concentrated stock solutions
>1M).

Only if dust generation is
Respiratory N95 or P100 (if outside hood) unavoidable and engineering

controls fail.

) Safety glasses are insufficient
Chemical Goggles + Face ]
Eyes _ due to "Serious Eye Damage"
Shield ) )
risk (2,4-isomer).

Visualizing the Safety Workflow

The following diagram outlines the decision logic for handling these derivatives, prioritizing the
"Toxic" classification path.

) Risk: Dust Inhalation |\ HefE:Nileh} Static-Free Spatula
SeE R (STOT SE 3) + Fume Hood Sash < 12"
) Risk: Dermal Absorption | I\ ME=E1sTel g Double Nitrile Gloves
I el (EERITAL) (Acute Tox 3) + Change every 15 mins

Task: Weighing/Transferring
Dibromothiazole

Check Physical State

Click to download full resolution via product page

Caption: Workflow identifying critical risk points (Dust vs. Permeation) and their specific
engineering controls.
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Emergency Response & Decontamination
First Aid Logic

» Eye Contact (Critical): The 2,4-isomer causes serious eye damage. Flush immediately for 15
minutes. Do not wait for pain; the damage mechanism (alkylation) can be insidious.

o Skin Contact: Wash with soap and water.[2][3][4][5] Avoid alcohol-based washes immediately
after exposure, as ethanol can enhance the transdermal penetration of lipophilic thiazoles.

Spill Cleanup Protocol (Solid)

 |solate: Evacuate the immediate area (10 ft radius).
» PPE: Don chemical goggles and double nitrile gloves.

» Containment: Do not dry sweep (generates dust). Cover the spill with a wet paper towel
(dampened with water or dilute bicarbonate) to prevent aerosolization.

o Disposal: Scoop the wet material into a wide-mouth jar. Label as "Halogenated Organic
Waste - Toxic."

Reactivity & Stability (Storage)[7]
Dibromothiazoles are generally stable but exhibit specific incompatibilities:
e Strong Oxidizers: Incompatible.[6] Can lead to ring cleavage and release of bromine gas (

) and sulfur oxides (

)

o Strong Bases: The C-2 proton (if present in mono-bromo derivatives) or the C-2 bromine is
susceptible to base attack.

o Light Sensitivity: Store in amber vials. C-Br bonds can undergo homolytic cleavage under UV
light, degrading the reagent and generating free radicals.

Degradation Pathway Visualization
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Understanding how the molecule breaks down helps in assessing waste risks.

2,x-Dibromothiazole

S_NAr (C-2 Position) \ Incompatible Mixing

Biological Nucleophile Strong Oxidizer
(Protein-SH / DNA-NH2) (e.g., KMnO4)

Covalent Bond Exothermic Decomp

Alkylated Biomolecule Ring Cleavage:

(Sensitization/Toxicity) SOx + Br2 Gas

Click to download full resolution via product page

Caption: Pathways showing biological alkylation (toxicity mechanism) and oxidative
decomposition (chemical hazard).

Waste Disposal & Environmental Fate[6]
» Classification: These compounds are Halogenated Organic Waste.

o Ecotoxicity: Classified as "Harmful to aquatic life with long-lasting effects" (H412). Do not
release down drains.[3][4]

» Destruction: Incineration is the only approved method. The presence of Nitrogen, Sulfur, and
Bromine requires an incinerator equipped with a scrubber to handle

, and

byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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